Cas no 121158-58-5 (Phenol, dodecyl-,branched)

• Product Name: Phenol, dodecyl-,branched
• CAS No: 121158-58-5
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 207255
• PubChem ID: 22833469
• Update Time: 2025-04-19

Phenol, dodecyl-,branched Chemical and Physical Properties

Names and Identifiers

• Phenol, dodecyl-,branched
• 4-(3,4,5-trimethylheptyl)phenol
• Branched laurylphenol
• 121158-58-5
• NS00011470
• DTXSID70880593

• Inchi： 1S/C16H26O/c1-5-12(2)14(4)13(3)6-7-15-8-10-16(17)11-9-15/h8-14,17H,5-7H2,1-4H3
• InChI Key： AOOKHLGAVNECET-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCC(C)C(C)C(C)CC

Computed Properties

• Exact Mass: 234.19848
• Monoisotopic Mass: 234.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids